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Compound of Interest

Compound Name: Methoxychlor-d6

Cat. No.: B12392909 Get Quote

The proper disposal of Methoxychlor-d6, a deuterated form of the organochlorine pesticide

Methoxychlor, is a critical component of laboratory safety and environmental responsibility. As

Methoxychlor and its waste are classified as hazardous by the Environmental Protection

Agency (EPA), adherence to stringent disposal protocols is mandatory to protect both

personnel and the environment.[1] This guide provides a comprehensive, step-by-step

framework for researchers, scientists, and drug development professionals to manage and

dispose of Methoxychlor-d6 safely and in compliance with regulatory standards.

Immediate Safety Protocols & Personal Protective
Equipment (PPE)
Before handling Methoxychlor-d6, it is imperative to be equipped with the appropriate

Personal Protective Equipment (PPE) to minimize exposure risks. The substance is harmful if

swallowed and may cause damage to organs through prolonged or repeated exposure.[2]

Essential PPE includes:

Eye/Face Protection: Wear safety glasses with side shields or goggles to prevent contact

with eyes.[3]

Hand Protection: Use protective gloves that comply with EC Directive 89/686/EEC and the

related standard EN374.[3] Nitrile rubber gloves are a suitable option.[4]

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.
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Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection may not be necessary. However, if exposure limits are exceeded or irritation

occurs, ventilation and evacuation may be required.

Regulatory Framework: Understanding Your Obligations
The primary federal law governing the disposal of hazardous waste in the United States is the

Resource Conservation and Recovery Act (RCRA). This "cradle-to-grave" system tracks

hazardous waste from its generation to its final disposal. Generators of hazardous waste must

comply with EPA regulations for its treatment, storage, and disposal. It is crucial to note that

state and local regulations may impose stricter requirements than federal laws.

Hazardous waste generators are typically categorized based on the quantity of waste produced

per month, which determines the specific set of applicable regulations regarding storage,

training, and reporting.

Quantitative Data for Methoxychlor-d6
The following table summarizes key quantitative and qualitative data for Methoxychlor, which is

relevant for the handling and disposal of its deuterated form, Methoxychlor-d6.

Property Value Citation(s)

Physical State Solid (white to off-white)

Molecular Formula C16H9D6Cl3O2

UN Number UN3077

Transport Hazard Class
9 (Miscellaneous hazardous

material)

Packing Group III

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects.

Occupational Exposure Limit

(TLV-TWA)
10 mg/m³ (ACGIH)
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Standard Operating Procedure for Methoxychlor-d6
Disposal
This protocol outlines the step-by-step process for the safe disposal of Methoxychlor-d6
waste.

Experimental Protocol
Waste Identification and Segregation:

Identify all waste containing Methoxychlor-d6, including pure substance, contaminated

labware (e.g., pipette tips, vials), and solutions.

Segregate Methoxychlor-d6 waste from other chemical waste streams to prevent

unintended reactions.

Containerization and Labeling:

Place all Methoxychlor-d6 waste into a designated, compatible, and corrosion-resistant

container.

Ensure the container is kept closed and is in good condition.

Clearly label the container with the words "Hazardous Waste," the full chemical name

"Methoxychlor-d6," and any other information required by your institution's and local

regulations.

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.

Keep the storage area locked up and inaccessible to unauthorized personnel.

Store away from incompatible materials such as strong oxidizers and alkaline substances.

Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the EHS or contractor with an accurate description of the waste.

Complete all necessary paperwork, such as a hazardous waste manifest, which tracks the

waste from your facility to its final disposal site.

Primary Disposal Method: Incineration:

The recommended method for the disposal of Methoxychlor waste is incineration with

scrubbing. This process destroys the chemical compound at high temperatures.

This must be performed at a licensed hazardous waste treatment, storage, and disposal

facility (TSDF).

Alternative Disposal Method: Landfilling (for small quantities):

Small quantities of waste Methoxychlor may be landfilled in a designated hazardous waste

landfill. This should only be considered if incineration is not feasible and must be in

accordance with federal, state, and local regulations.

Empty Container Disposal:

Empty containers may be returned to the manufacturer for reuse or should be properly

disposed of.

For commercial containers, they must be appropriately rinsed before being taken to a

container collection site for recycling.

Alternatively, after proper rinsing, containers may be punctured and disposed of in a

sanitary landfill, if permitted by local regulations.

Spill and Emergency Procedures
In the event of a spill, follow these procedures:
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Evacuate and Secure: Evacuate the immediate area and prevent unauthorized personnel

from entering.

Ventilate: Ensure the area is well-ventilated.

PPE: Don the appropriate PPE as described above.

Containment:

For a dry spill, prevent the formation of dust clouds.

Carefully sweep or shovel the spilled solid material into a clean, dry, and suitable container

for disposal. Moisten first to prevent dusting if appropriate.

For a liquid spill (if dissolved in a solvent), absorb the spill with a non-combustible

absorbent material like sand or diatomite and place it into a container for disposal.

Decontamination: Clean the spill area thoroughly.

Reporting: Report the incident to your supervisor and EHS department.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Methoxychlor-
d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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